2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide

• Molecular Formula: C16H22Cl2N2O3
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 2-(2,4-dichloro-6-methylphenoxy)-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C16H22Cl2N2O3/c1-12-9-13(17)10-14(18)16(12)23-11-15(21)19-3-2-4-20-5-7-22-8-6-20/h9-10H,2-8,11H2,1H3,(H,19,21)
• InChI Key: BBZWBPSBGJOVKM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OCC(=O)NCCCN2CCOCC2)Cl)Cl

Description

2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide, also known as DMAPT, is a synthetic compound that has been studied for its potential therapeutic properties. It is a derivative of a naturally occurring compound found in broccoli and other cruciferous vegetables. DMAPT has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties, making it an interesting target for further research.

Mechanism of Action

The mechanism of action of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide is not fully understood, but it is thought to act by inhibiting the activity of a protein called NF-κB. NF-κB is involved in the regulation of many cellular processes, including inflammation and cell survival. By inhibiting NF-κB, 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide may be able to reduce inflammation and promote cell death in cancer cells.
Biochemical and Physiological Effects:
2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been shown to have several biochemical and physiological effects. In cancer cells, 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been shown to induce cell death and inhibit cell proliferation. Inflammatory cells, such as macrophages, treated with 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide have shown reduced production of inflammatory cytokines. Additionally, 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been shown to increase the levels of certain anti-oxidant enzymes in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced and purified. Additionally, 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been shown to have low toxicity in animal studies, which makes it a potentially safe compound to use in lab experiments. However, one limitation of using 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental systems.

Future Directions

There are several future directions for research on 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide. One area of interest is in the development of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide as a cancer therapy. Studies have shown that 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide can sensitize cancer cells to chemotherapy and radiation, which may make it a useful adjunct therapy. Additionally, research is ongoing to determine the optimal dosage and delivery method for 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide in cancer treatment.
Another area of interest is in the development of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide as a treatment for inflammatory diseases. Studies have shown that 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide can reduce inflammation in animal models of arthritis and colitis. Further research is needed to determine the efficacy of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide in human clinical trials.
Finally, research is ongoing to determine the safety and efficacy of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide in combination with other drugs. Studies have shown that 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide can enhance the effects of certain chemotherapy drugs, which may make it a useful combination therapy. However, further research is needed to determine the optimal dosages and delivery methods for these combination therapies.

Synthesis Methods

The synthesis of 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide involves several steps, starting with the reaction of 2,4-dichloro-6-methylphenol with propargyl bromide to form 2,4-dichloro-6-methylphenylpropargyl ether. This compound is then reacted with morpholine to form 2-(2,4-dichloro-6-methylphenoxy)-N-morpholinylpropargylamine. Finally, this compound is reacted with acetic anhydride to form 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide.

Scientific Research Applications

2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-cancer properties, particularly in prostate cancer and leukemia. 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Additionally, 2-(2,4-dichloro-6-methylphenoxy)-N-[3-(4-morpholinyl)propyl]acetamide has been shown to have anti-oxidant properties, which may help to prevent cellular damage and aging.